Cas no 77533-17-6 (3-Methoxy-2-methylbenzonitrile)

• Product Name: 3-Methoxy-2-methylbenzonitrile
• CAS No: 77533-17-6
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD15527588
• CID: 1083754
• PubChem ID: 11094770
• Update Time: 2025-05-22

3-Methoxy-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methylbenzonitrile
• 2-cyano-6-methoxytoluene
• 2-methyl-3-methoxybenzonitrile
• 2-methyl-3-methoxybenzoylhydrazine
• 3-methoxy-2-methyl-benzoic acid hydrazide
• 3-Methoxy-2-methyl-benzonitril
• 3-methoxy-2-methyl-benzonitrile
• 77533-17-6
• JPKBIODDVOUHAD-UHFFFAOYSA-N
• FD10708
• CS-0373281
• Methoxy-2-methylbenzonitrile
• Benzonitrile,3-methoxy-2-methyl-
• FT-0722682
• SCHEMBL4119375
• Benzonitrile, 3-methoxy-2-methyl-

• MDL： MFCD15527588
• Inchi： 1S/C9H9NO/c1-7-8(6-10)4-3-5-9(7)11-2/h3-5H,1-2H3
• InChI Key： JPKBIODDVOUHAD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C#N)C=1C

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 1.87528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-Methoxy-2-methylbenzonitrile

Comprehensive Analysis of 3-Methoxy-2-methylbenzonitrile (CAS No. 77533-17-6): Properties, Applications, and Industry Insights

3-Methoxy-2-methylbenzonitrile (CAS No. 77533-17-6) is a specialized organic compound belonging to the benzonitrile family. This aromatic nitrile derivative features a methoxy group at the 3-position and a methyl group at the 2-position of the benzene ring, giving it unique chemical properties. The compound's molecular formula is C₉H₉NO, with a molecular weight of 147.17 g/mol. Its structural characteristics make it valuable in various pharmaceutical intermediates and fine chemical synthesis applications.

In recent years, the demand for high-purity nitrile derivatives like 3-Methoxy-2-methylbenzonitrile has surged due to their role in developing advanced materials and bioactive molecules. Researchers frequently search for "synthesis methods for 3-Methoxy-2-methylbenzonitrile" or "77533-17-6 solubility data," reflecting its importance in R&D. The compound typically appears as a white to off-white crystalline powder with a melting point range of 45-50°C and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane.

The applications of 3-Methoxy-2-methylbenzonitrile extend across multiple industries. In pharmaceutical research, it serves as a key building block for heterocyclic compound synthesis, particularly in developing central nervous system (CNS) drugs and anti-inflammatory agents. The compound's nitrile group offers excellent reactivity for further functionalization, making it valuable for structure-activity relationship (SAR) studies. Recent patent literature reveals its use in creating novel kinase inhibitors, addressing a hot topic in cancer drug discovery.

From an industrial perspective, 77533-17-6 has gained attention in agrochemical formulations as a precursor for crop protection agents. Its structural features contribute to the development of environmentally friendly pesticides with improved target specificity—a growing concern in sustainable agriculture. Manufacturers often inquire about "bulk suppliers of 3-Methoxy-2-methylbenzonitrile" or "CAS 77533-17-6 technical specifications," indicating robust market interest.

Quality control for 3-Methoxy-2-methylbenzonitrile typically involves HPLC analysis (purity ≥98%) and GC-MS characterization. The compound shows stability under standard storage conditions (room temperature, inert atmosphere) but requires protection from moisture due to potential hydrolysis of the nitrile group. Analytical data sheets often include FT-IR spectra (notable CN stretch at ~2220 cm^-1) and 1H NMR profiles (characteristic aromatic protons at 6.8-7.5 ppm).

Emerging research explores the compound's potential in material science, particularly as a monomer for high-performance polymers. Its aromatic core and polar nitrile group contribute to thermal stability and intermolecular interactions—properties sought after in electronic materials and liquid crystal displays (LCDs). This aligns with current trends in "smart material development" and "organic electronics," frequently searched topics in scientific databases.

Regulatory status of CAS 77533-17-6 varies by region, but it generally falls under standard chemical handling guidelines. Safety data sheets recommend proper personal protective equipment (PPE) including nitrile gloves and safety goggles when handling. The compound has low acute toxicity (LD₅₀ >2000 mg/kg in rodent studies) but requires standard laboratory ventilation systems to prevent dust inhalation.

The global market for 3-Methoxy-2-methylbenzonitrile reflects broader trends in specialty chemicals. Market analysis shows growing procurement from contract research organizations (CROs) and custom synthesis providers, particularly in Asia-Pacific regions. Price fluctuations often correlate with raw material availability for its synthesis—mainly 2-methyl-3-methoxybenzoic acid derivatives—a point of interest for procurement specialists.

Environmental considerations for 77533-17-6 include proper waste solvent disposal according to local regulations. The compound demonstrates moderate biodegradability in standard OECD tests, but industrial users should implement closed-loop systems to minimize environmental release—a practice increasingly demanded by green chemistry initiatives.

Future prospects for 3-Methoxy-2-methylbenzonitrile appear promising, particularly in drug discovery pipelines and advanced material research. The compound's versatility continues to attract academic and industrial interest, with recent publications exploring its use in metal-organic frameworks (MOFs) and catalysis. As synthetic methodologies advance, particularly in microwave-assisted reactions and flow chemistry, production efficiency for this niche chemical is expected to improve significantly.